Cas no 114274-39-4 (5-(Benzyloxy)isophthalic acid)

5-(Benzyloxy)isophthalic acid Properties

Names and Identifiers

• 5-(Benzyloxy)isophthalic acid
• 5-Benzyloxyisophthalic acid
• 5-BENZYLOXY-ISOPHTHALIC ACID
• 5-phenylmethoxybenzene-1,3-dicarboxylic acid
• 5-benzyloxy-1,3-benzene dicarboxylic acid
• YSZC647
• 114274-39-4
• AC-12327
• 1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-
• SCHEMBL862870
• J-003073
• AB16595
• DTXSID10555576
• 5-Benzyloxy-isophthalic acid
• AKOS015960822
• DB-060601
• CS-0170010
• G71658
• 5-(benzyloxy)benzene-1,3-dicarboxylic acid
• +Expand

• InChIKey： IUVPKFJCXNRPIJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O5/c16-14(17)11-6-12(15(18)19)8-13(7-11)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)(H,18,19)
• SMILES： C1=CC=C(C=C1)COC2=CC(=CC(=C2)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 272.06800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 272.06847348g/mol
• Heavy Atom Count: 20
• Complexity: 326
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• LogP: 2.66200
• PSA: 83.83000

5-(Benzyloxy)isophthalic acid Security Information

5-(Benzyloxy)isophthalic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%